Cas no 946358-78-7 (4-methoxy-2,5-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide)
4-methoxy-2,5-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-methoxy-2,5-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
- Benzenesulfonamide, 4-methoxy-2,5-dimethyl-N-[4-[6-(4-methyl-1-piperidinyl)-3-pyridazinyl]phenyl]-
- 4-methoxy-2,5-dimethyl-N-{4-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide
- 4-methoxy-2,5-dimethyl-N-(4-(6-(4-methylpiperidin-1-yl)pyridazin-3-yl)phenyl)benzenesulfonamide
- 4-methoxy-2,5-dimethyl-N-[4-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]phenyl]benzenesulfonamide
- AKOS004998138
- 946358-78-7
- F2061-0116
-
- Inchi: 1S/C25H30N4O3S/c1-17-11-13-29(14-12-17)25-10-9-22(26-27-25)20-5-7-21(8-6-20)28-33(30,31)24-16-18(2)23(32-4)15-19(24)3/h5-10,15-17,28H,11-14H2,1-4H3
- InChI Key: MQFMCFUAABNZLE-UHFFFAOYSA-N
- SMILES: C1(S(NC2=CC=C(C3=NN=C(N4CCC(C)CC4)C=C3)C=C2)(=O)=O)=CC(C)=C(OC)C=C1C
Computed Properties
- Exact Mass: 466.20386201g/mol
- Monoisotopic Mass: 466.20386201g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 714
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 92.8Ų
Experimental Properties
- Density: 1.230±0.06 g/cm3(Predicted)
- Boiling Point: 687.4±65.0 °C(Predicted)
- pka: 7.16±0.10(Predicted)
4-methoxy-2,5-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2061-0116-2μmol |
4-methoxy-2,5-dimethyl-N-{4-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide |
946358-78-7 | 90%+ | 2μl |
$57.0 | 2023-05-19 | |
| Life Chemicals | F2061-0116-5μmol |
4-methoxy-2,5-dimethyl-N-{4-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide |
946358-78-7 | 90%+ | 5μl |
$63.0 | 2023-05-19 | |
| Life Chemicals | F2061-0116-10μmol |
4-methoxy-2,5-dimethyl-N-{4-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide |
946358-78-7 | 90%+ | 10μl |
$69.0 | 2023-05-19 | |
| Life Chemicals | F2061-0116-20μmol |
4-methoxy-2,5-dimethyl-N-{4-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide |
946358-78-7 | 90%+ | 20μl |
$79.0 | 2023-05-19 | |
| Life Chemicals | F2061-0116-1mg |
4-methoxy-2,5-dimethyl-N-{4-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide |
946358-78-7 | 90%+ | 1mg |
$54.0 | 2023-05-19 | |
| Life Chemicals | F2061-0116-2mg |
4-methoxy-2,5-dimethyl-N-{4-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide |
946358-78-7 | 90%+ | 2mg |
$59.0 | 2023-05-19 | |
| Life Chemicals | F2061-0116-3mg |
4-methoxy-2,5-dimethyl-N-{4-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide |
946358-78-7 | 90%+ | 3mg |
$63.0 | 2023-05-19 | |
| Life Chemicals | F2061-0116-4mg |
4-methoxy-2,5-dimethyl-N-{4-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide |
946358-78-7 | 90%+ | 4mg |
$66.0 | 2023-05-19 | |
| Life Chemicals | F2061-0116-5mg |
4-methoxy-2,5-dimethyl-N-{4-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide |
946358-78-7 | 90%+ | 5mg |
$69.0 | 2023-05-19 | |
| Life Chemicals | F2061-0116-10mg |
4-methoxy-2,5-dimethyl-N-{4-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide |
946358-78-7 | 90%+ | 10mg |
$79.0 | 2023-05-19 |
4-methoxy-2,5-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on 4-methoxy-2,5-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
Introduction to 4-methoxy-2,5-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide (CAS No. 946358-78-7)
4-methoxy-2,5-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide, with the CAS number 946358-78-7, is a sophisticated organic compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields. This compound is characterized by its unique structural features and potential therapeutic applications, particularly in the treatment of various diseases and conditions.
The molecular structure of 4-methoxy-2,5-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide includes a benzene ring substituted with a methoxy group at the 4-position and methyl groups at the 2 and 5 positions. The sulfonamide moiety is attached to the benzene ring, and the nitrogen atom of the sulfonamide group is linked to a phenyl ring, which itself is substituted with a pyridazine ring. The pyridazine ring is further functionalized with a 4-methylpiperidine group at the 6-position. This intricate arrangement of functional groups imparts unique chemical and biological properties to the compound.
Recent research has highlighted the potential of 4-methoxy-2,5-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Studies have shown that this compound exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are crucial mediators of inflammation.
In addition to its anti-inflammatory properties, 4-methoxy-2,5-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide has also shown promise in neurodegenerative disorders. Research indicates that it can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegeneration. This neuroprotective effect is attributed to its ability to scavenge free radicals and upregulate antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).
The pharmacokinetic properties of 4-methoxy-2,5-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide have been extensively studied to ensure its suitability for clinical use. Preclinical data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and exhibits good bioavailability. It also demonstrates low toxicity and high selectivity for its target receptors, making it a promising candidate for drug development.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-methoxy-2,5-dimethyl-N-{4-6-(4-methylpiperidin-1-y l)pyridazin -3 -y lphen yl}be nzene -1 -sul fonam ide. Early results from Phase I trials have shown that it is well-tolerated by patients with minimal side effects. These findings have paved the way for further clinical evaluation in larger patient populations.
The synthesis of 4-methoxy -2 ,5 -dime th yl -N -{ 4 -6 -( 4 -m eth ylp ip er id in -1 -y l)p y rid az in -3 -y lphen yl }be nz ene -1 -s ul fon am ide involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the formation of the sulfonamide moiety through nucleophilic substitution reactions and the construction of the pyridazine ring via cyclization reactions. Advanced synthetic techniques such as microwave-assisted synthesis have been employed to optimize these processes.
In conclusion, 4-meth oxy -2 ,5 -dim eth yl -N -{ 4 -6 -( 4 -m eth ylp ip er id in -1 -y l)p y rid az in -3 -y lphen yl }be nz ene -1 -s ul fon am ide (CAS No . 9 46 358 -78 -7) represents a significant advancement in medicinal chemistry with its unique structural features and promising therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases. As clinical trials progress, this compound holds great promise for improving patient outcomes and advancing medical treatments.
946358-78-7 (4-methoxy-2,5-dimethyl-N-{4-6-(4-methylpiperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)